Cas no 65087-59-4 (n-Butyl-d9-benzene)

• Product Name: n-Butyl-d9-benzene
• CAS No: 65087-59-4
• MF: C₁₀H₁₄
• MW: 143.273618221283
• MDL: MFCD01073951
• CID: 502563
• PubChem ID: 90474474
• Update Time: 2025-06-25

n-Butyl-d9-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, butyl-d₉-
• (n-Butyl-d9)benzene
• n-Butylbenzene-d14
• N-BUTYL-D9-BENZENE
• n-Butylbenzene-d141000µg
• 65087-59-4
• Benzene,butyl-d9-(9ci)
• D98941
• n-Butyl-d9-benzene

• MDL： MFCD01073951
• Inchi： 1S/C10H14/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2-3,7H2,1H3/i1D3,2D2,3D2,7D2
• InChI Key： OCKPCBLVNKHBMX-AZOWHCDPSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 143.166
• Monoisotopic Mass: 143.166
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.923
• Boiling Point: 183.495 °C at 760 mmHg
• Flash Point: 56.937 °C

Additional information on n-Butyl-d9-benzene

Introduction to N-Butyl-d9-Benzene (CAS No: 65087-59-4)

N-Butyl-d9-benzene, with the chemical formula C₁₀H₁₃D₉, is a deuterated derivative of benzene featuring a butyl substituent. This compound, identified by its CAS number 65087-59-4, has garnered significant attention in the field of analytical chemistry and pharmaceutical research due to its unique isotopic properties. The introduction of deuterium atoms (denoted by 'd') enhances its utility as an internal standard and tracer molecule in various scientific applications.

The structural integrity of N-Butyl-d9-benzene makes it an invaluable tool in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The presence of deuterium provides a distinct mass shift, allowing researchers to accurately quantify and identify this compound in complex mixtures. This feature is particularly useful in metabolomics studies, where precise detection of metabolites is essential for understanding biological pathways.

In recent years, advancements in drug discovery have highlighted the importance of stable isotope-labeled compounds like N-Butyl-d9-benzene. These isotopically labeled molecules are employed in kinetic studies to monitor reaction mechanisms and in metabolic labeling experiments to trace the fate of compounds within biological systems. The butyl group enhances lipophilicity, making it suitable for studying interactions with membrane-bound receptors and enzymes.

The pharmaceutical industry has leveraged N-Butyl-d9-benzene in the development of novel therapeutic agents. Researchers utilize this compound as a reference standard in high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) to ensure the purity and consistency of drug formulations. Its stability under various conditions further solidifies its role as a reliable analytical standard.

Recent studies have explored the applications of N-Butyl-d9-benzene in environmental monitoring. Its resistance to degradation and distinct isotopic signature make it an effective marker for tracing pollutants in soil and water samples. By analyzing the concentration and distribution of this compound, scientists can assess environmental contamination levels and evaluate the efficacy of remediation strategies.

The synthesis of N-Butyl-d9-benzene involves careful selection of starting materials and reaction conditions to ensure high yield and purity. Deuterium sources such as deuterated benzene derivatives are typically used, followed by butylation using appropriate reagents. The process requires stringent quality control measures to avoid impurities that could interfere with analytical applications.

From a regulatory perspective, N-Butyl-d9-benzene adheres to stringent safety standards set by global chemical agencies. Its non-toxic nature and lack of hazardous properties make it suitable for widespread use in laboratories and industrial settings. Proper handling protocols, including storage under inert conditions, are recommended to maintain its integrity.

The future prospects of N-Butyl-d9-benzene are promising, with ongoing research exploring new applications in fields such as materials science and nanotechnology. Its unique isotopic properties continue to drive innovation, enabling more precise measurements and analyses across multiple disciplines.